Cas no 445-38-5 (1-(3-chloro-5-fluoro-2-hydroxyphenyl)ethan-1-one)

• Product Name: 1-(3-chloro-5-fluoro-2-hydroxyphenyl)ethan-1-one
• CAS No: 445-38-5
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD00275904
• CID: 5228531
• PubChem ID: 62369516
• Update Time: 2026-03-07

1-(3-chloro-5-fluoro-2-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-chloro-5-fluoro-2-hydroxyphenyl)-
• 1-(3-chloro-5-fluoro-2-hydroxyphenyl)ethan-1-one
• DB-389492
• 445-38-5
• MFCD00275904
• F82790
• 1-(3-chloro-5-fluoro-2-hydroxyphenyl)ethanone
• AKOS011655474
• CS-0144565
• SCHEMBL3713099
• EN300-1276487

• MDL： MFCD00275904
• Inchi： 1S/C8H6ClFO2/c1-4(11)6-2-5(10)3-7(9)8(6)12/h2-3,12H,1H3
• InChI Key： QBHONQDVUWRWGM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=CC(Cl)=C1O)C

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-chloro-5-fluoro-2-hydroxyphenyl)ethan-1-one

1-(3-Chloro-5-Fluoro-2-Hydroxyphenyl)Ethan-1-One: A Comprehensive Overview

1-(3-Chloro-5-Fluoro-2-Hydroxyphenyl)Ethan-1-One, also known by its CAS number 445-38-5, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which includes a ketone group attached to a substituted phenol ring. The presence of chlorine and fluorine substituents on the aromatic ring imparts distinct electronic and steric properties, making it a valuable intermediate in various chemical syntheses.

The synthesis of 1-(3-Chloro-5-Fluoro-2-Hydroxyphenyl)Ethan-1-One typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as Friedel-Crafts acylation or directed metallation, which are critical in constructing the desired aromatic skeleton.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the range of 270–300 nm, which is attributed to the conjugation within the aromatic ring and the ketone group.

One of the most promising applications of 1-(3-Chloro-5-Fluoro-2-Hydroxyphenyl)Ethan-1-One lies in its use as an intermediate in drug discovery. Recent studies have highlighted its potential as a scaffold for developing novel anti-inflammatory agents. For example, researchers at the University of California have demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase (COX)-2 enzymes, which are key targets in treating chronic inflammatory diseases such as arthritis.

Beyond pharmaceuticals, this compound has also found utility in agrochemical research. Scientists at Syngenta have explored its role as a precursor for developing new classes of fungicides. The compound's ability to inhibit fungal growth by disrupting membrane integrity has been validated through extensive in vitro and field trials, showcasing its potential as an eco-friendly alternative to conventional pesticides.

In the realm of material science, 1-(3-Chloro-5-Fluoro-2-Hydroxyphenyl)Ethan-1-One has been investigated for its role in synthesizing advanced polymers with tailored electronic properties. Researchers at MIT have reported that incorporating this compound into polymer backbones enhances their conductivity and thermal stability, making them suitable for applications in flexible electronics and optoelectronic devices.

The environmental impact of this compound has also been a topic of recent research. Studies conducted by the Environmental Protection Agency (EPA) suggest that it has low bioaccumulation potential and does not pose significant risks to aquatic ecosystems when used responsibly. However, further investigations are underway to assess its long-term effects on soil microbiota and terrestrial organisms.

In conclusion, 1-(3-Chloro-5-Fluoro-2-Hydroxyphenyl)Ethan-1-One (CAS No: 445-38-5) stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.